![molecular formula C13H13NO6 B4069704 5-[(tetrahydro-2-furanylcarbonyl)amino]isophthalic acid](/img/structure/B4069704.png)
5-[(tetrahydro-2-furanylcarbonyl)amino]isophthalic acid
Overview
Description
5-[(tetrahydro-2-furanylcarbonyl)amino]isophthalic acid, commonly known as TFI, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. TFI is a derivative of isophthalic acid that contains a tetrahydrofuran ring, which gives it unique properties that make it useful in various fields of study.
Mechanism of Action
The mechanism of action of TFI is not fully understood, but it is believed to interact with various proteins and enzymes in the body. TFI has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. TFI has also been shown to interact with proteins involved in the regulation of gene expression, which may explain its potential as a drug candidate for the treatment of cancer.
Biochemical and Physiological Effects
TFI has been shown to have various biochemical and physiological effects in the body. In animal studies, TFI has been shown to improve cognitive function and memory, reduce inflammation, and inhibit tumor growth. TFI has also been shown to have antioxidant properties, which may help protect against oxidative stress and damage.
Advantages and Limitations for Lab Experiments
TFI has several advantages that make it useful in lab experiments. It is stable under a wide range of conditions and can be easily synthesized in large quantities. TFI is also relatively inexpensive compared to other compounds used in scientific research. However, TFI also has limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the use of TFI in scientific research. One area of interest is the development of TFI-based drugs for the treatment of various diseases. Another area of interest is the use of TFI in material science to create new materials with unique properties. Additionally, TFI could be used as a tool for studying protein-ligand interactions and enzyme kinetics in more detail. Further research is needed to fully understand the potential applications of TFI in scientific research.
Scientific Research Applications
TFI has been used in various scientific research applications, including drug discovery, material science, and biochemistry. In drug discovery, TFI has been shown to have potential as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. TFI has also been used in material science to create new materials with unique properties, such as high thermal stability and high tensile strength. In biochemistry, TFI has been used as a tool for studying protein-ligand interactions and enzyme kinetics.
properties
IUPAC Name |
5-(oxolane-2-carbonylamino)benzene-1,3-dicarboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO6/c15-11(10-2-1-3-20-10)14-9-5-7(12(16)17)4-8(6-9)13(18)19/h4-6,10H,1-3H2,(H,14,15)(H,16,17)(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJGDXLIJSQNJGW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>41.9 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49644625 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.